2-chloromethyl-1-(2-methanesulfonyl-ethyl)-1H-benzoimidazole

• Molecular Formula: C11H13ClN2O2S
• Molecular Weight: 272.75 g/mol
• IUPAC Name: 2-(chloromethyl)-1-(2-methylsulfonylethyl)benzimidazole
• InChI: InChI=1S/C11H13ClN2O2S/c1-17(15,16)7-6-14-10-5-3-2-4-9(10)13-11(14)8-12/h2-5H,6-8H2,1H3
• InChI Key: CHSSFOAPVUWNNF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCN1C2=CC=CC=C2N=C1CCl

Description

2-chloromethyl-1-(2-methanesulfonyl-ethyl)-1H-benzoimidazole is a useful research compound. Its molecular formula is C11H13ClN2O2S and its molecular weight is 272.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of crude (1-(2-(methylsulfonyl)ethyl)-1H-benzo[d]imidazol-2-yl)methanol in DCM (30 mL) was added SOCl2 (5 mL). The mixture was heated to reflux and monitored by LCMS. After the reaction completed, the solvents was evaporated. The residue was redissolved in DCM (100 mL) and washed with saturated NaHCO3 (2×30 mL), dried over Na2SO4 and concentrated under vacuum to afford the crude product (600 mg, yield: 33%) as oil. MS obsd. (ESI+) [(M+H)+]: 273.1.